Cas no 2090763-35-0 (2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile)

• Product Name: 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile
• CAS No: 2090763-35-0
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 5290664
• Update Time: 2026-03-10

2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-acetonitrile, 4-amino-
• 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile

• Inchi： 1S/C8H7N5/c9-4-3-6-1-2-7-8(10)11-5-12-13(6)7/h1-2,5H,3H2,(H2,10,11,12)
• InChI Key： MOJRIHVFOAKBQD-UHFFFAOYSA-N
• SMILES： N12C(CC#N)=CC=C1C(N)=NC=N2

Additional information on 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile

Comprehensive Overview of 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile (CAS No. 2090763-35-0)

2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile (CAS No. 2090763-35-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolotriazine family, known for its versatile applications in drug discovery and material science. With its unique molecular structure featuring an aminopyrrolotriazine core and a cyanoethyl side chain, it serves as a key intermediate in synthesizing bioactive molecules.

The growing interest in 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile is driven by its potential role in developing kinase inhibitors, a hot topic in oncology research. Kinase inhibitors are widely explored for their ability to target cancer cell signaling pathways, and this compound's structural motifs align with small-molecule drug design trends. Researchers are particularly intrigued by its hydrogen-bonding capacity and electron-rich aromatic system, which enhance binding affinity to biological targets.

From a synthetic chemistry perspective, CAS 2090763-35-0 offers valuable opportunities for structure-activity relationship (SAR) studies. Its pyrrolo[2,1-f][1,2,4]triazine scaffold is structurally similar to purine bases, making it relevant for nucleotide mimicry applications. Recent publications highlight its utility in constructing ATP-competitive inhibitors, addressing frequent search queries about "kinase inhibitor scaffolds" and "heterocyclic drug intermediates."

The compound's physicochemical properties are noteworthy for formulation scientists. With a molecular weight of 188.18 g/mol and moderate polarity due to the acetonitrile moiety, it demonstrates favorable solubility profiles for medicinal chemistry applications. These characteristics align with industry demands for bioavailability-enhancing fragments, a trending topic in preclinical drug development discussions.

Market analysts observe increasing procurement of 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile by contract research organizations (CROs), particularly those specializing in fragment-based drug discovery. This correlates with rising Google search volumes for "building blocks for kinase inhibitors" and "nitrogen-rich heterocycles." The compound's stability under physiological pH conditions makes it attractive for high-throughput screening libraries.

Environmental and safety assessments indicate that CAS 2090763-35-0 requires standard laboratory handling precautions. While not classified as hazardous under current regulations, its nitrile functional group warrants proper ventilation during handling—a crucial consideration for laboratories searching "safe handling of cyano compounds." Material safety data sheets (MSDS) recommend storage at 2-8°C under inert atmosphere for long-term stability.

Emerging applications include potential use in photovoltaic materials, responding to growing interest in organic electronics. The compound's conjugated π-system shows promise for charge transport applications, coinciding with search trends for "nitrile-containing semiconductors." Patent landscapes reveal increasing filings incorporating this pyrrolotriazine derivative in organic light-emitting diode (OLED) technologies.

Analytical characterization of 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile typically involves HPLC purity assessment (>98%) and structural confirmation via 1H/13C NMR and mass spectrometry. These quality control measures address common purchaser concerns about "certification of research chemicals." The compound's distinct UV-Vis absorption profile around 270-290 nm facilitates reaction monitoring.

Supply chain data indicates stable availability of CAS 2090763-35-0 from specialty chemical manufacturers, with lead times averaging 2-4 weeks. Current pricing trends reflect its niche application status, positioning it as a high-value research chemical rather than a bulk commodity. This aligns with procurement patterns for "low-volume high-potency intermediates" in pharmaceutical R&D.

Future research directions may explore this compound's utility in proteolysis targeting chimeras (PROTACs), a rapidly growing field in targeted protein degradation. Its ability to serve as a linker element between E3 ligase binders and target protein binders could unlock new therapeutic modalities—addressing trending searches about "heterocyclic linkers in PROTAC design."